Cas no 1091068-15-3 (N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide)
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide
- F5383-0314
- AKOS024508372
- 1091068-15-3
- N-[2-(1,8-dioxo-7-phenylmethoxy-3,4-dihydropyrido[1,2-a]pyrazin-2-yl)ethyl]-2-phenoxyacetamide
- VU0643116-1
- N-(2-(7-(benzyloxy)-1,8-dioxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazin-2(8H)-yl)ethyl)-2-phenoxyacetamide
-
- Inchi: 1S/C25H25N3O5/c29-22-15-21-25(31)27(12-11-26-24(30)18-32-20-9-5-2-6-10-20)13-14-28(21)16-23(22)33-17-19-7-3-1-4-8-19/h1-10,15-16H,11-14,17-18H2,(H,26,30)
- InChI Key: ZSLCPPQNEBPRIJ-UHFFFAOYSA-N
- SMILES: O=C1C2=CC(C(=CN2CCN1CCNC(COC1C=CC=CC=1)=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 447.17942091g/mol
- Monoisotopic Mass: 447.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 781
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 88.2Ų
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5383-0314-2μmol |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-5μmol |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-10μmol |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-20μmol |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-1mg |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-2mg |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-3mg |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-4mg |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-5mg |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5383-0314-10mg |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide |
1091068-15-3 | 10mg |
$79.0 | 2023-09-10 |
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide
Introduction to N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide (CAS No. 1091068-15-3)
N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1091068-15-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further investigation in the quest for novel therapeutic agents.
The molecular structure of N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide is characterized by a complex heterocyclic system. The presence of a pyrido[1,2-a]pyrazine core appended with various functional groups suggests potential interactions with biological targets. Specifically, the benzyloxy moiety and the phenoxyacetamide group contribute to the compound's solubility and stability, which are critical factors in drug design.
In recent years, there has been a surge in research focused on developing inhibitors targeting specific enzymes and receptors involved in various diseases. The pyrido[1,2-a]pyrazine scaffold is known for its ability to modulate enzyme activity and has been explored in the development of drugs for conditions such as cancer and inflammatory diseases. The incorporation of the benzyloxy group into this scaffold enhances its binding affinity and selectivity towards certain biological targets.
The phenoxyacetamide moiety in N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide adds another layer of functionality to the molecule. This group is commonly found in pharmacologically active compounds due to its ability to interact with biological systems through hydrogen bonding and other non-covalent interactions. The presence of this group may contribute to the compound's bioavailability and pharmacokinetic properties.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By modifying specific parts of the molecular structure, researchers can fine-tune the biological activity of compounds. In the case of N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide, the strategic placement of functional groups such as the benzyloxy and phenoxyacetamide moieties plays a crucial role in determining its interaction with biological targets.
The synthesis of N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide involves multi-step organic reactions that require precise control over reaction conditions. The preparation of the pyrido[1,2-a]pyrazine core is particularly challenging due to its complex nature. However, advances in synthetic methodologies have made it possible to construct such intricate structures with increasing efficiency.
Ongoing research in medicinal chemistry continues to explore new ways to leverage the potential of N-{N-{}-{N-{}-{N-{}-{N-{}-{}}}}-[7-(benzyloxy)]-{dioxo}--{N-H,N-H,N-H,N-H,N-H,}}]-{}}]}]}]}]}]}]}]}]}]}]}]}]-{}}]-{}}]-{}}]-{}}]phenoxyacetamide)}]]]]]]]]]]]]]]]]]]]]]]]])))))))))))))))))))))))))))))))))))))))))))))))))...)))))...)))))...)))))...)))))...)))))...)))))...)))))...)))))...)))))...)))))...
In conclusion, N-{N-{}-{N-{}-{N-{}-{N-{}-{}>}>}]-[{{
Further investigation into the biological activity and pharmacological properties of N-{<span style="font-weight: bold;">N-</span>-<span style="font-weight: bold;">N-</span>-<span style="font-weight: bold;">N-</span>-<span style="font-weight: bold;">N-</span>-{}>[7-(<span style="font-weight: bold;">benzyloxy</span>)−{}>{}−
1091068-15-3 (N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-phenoxyacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)